Cas no 1337376-64-3 (6-CHLORO-5-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE)

• Product Name: 6-CHLORO-5-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
• CAS No: 1337376-64-3
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• CID: 5581701
• PubChem ID: 129970534
• Update Time: 2025-05-19

6-CHLORO-5-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE Chemical and Physical Properties

Names and Identifiers

• 6-CHLORO-5-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
• 1-Naphthalenamine, 6-chloro-1,2,3,4-tetrahydro-5-methyl-
• Y13104
• 6-CHLORO-5-METHYL-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE
• 1337376-64-3

• Inchi： 1S/C11H14ClN/c1-7-8-3-2-4-11(13)9(8)5-6-10(7)12/h5-6,11H,2-4,13H2,1H3
• InChI Key： CKSATNLNXRZQHJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1C)CCCC2N

Computed Properties

• Exact Mass: 195.0814771g/mol
• Monoisotopic Mass: 195.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.137±0.06 g/cm3(Predicted)
• Boiling Point: 302.6±42.0 °C(Predicted)
• pka: 9.21±0.20(Predicted)

Additional information on 6-CHLORO-5-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE

6-Chloro-5-Methyl-1,2,3,4-Tetrahydronaphthylamine: A Comprehensive Overview

6-Chloro-5-Methyl-1,2,3,4-Tetrahydronaphthylamine (CAS No. 1337376-64-3) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of tetrahydronaphthylamines, which are derivatives of tetrahydronaphthalene (THN) with an amine functional group. The presence of chlorine and methyl substituents at specific positions on the THN ring imparts unique chemical properties, making it a valuable intermediate in organic synthesis.

The structure of 6-Chloro-5-Methyl-1,2,3,4-Tetrahydronaphthylamine is characterized by a partially hydrogenated naphthalene ring system with a chlorine atom at position 6 and a methyl group at position 5. The amine group is attached to the tetrahydro ring system, which provides flexibility and reactivity in various chemical reactions. This compound is synthesized through a series of well-established organic reactions, including Friedel-Crafts alkylation and subsequent reduction steps to achieve the tetrahydro structure.

Recent advancements in synthetic chemistry have enabled the efficient production of 6-Chloro-5-Methyl-1,2,3,4-Tetrahydronaphthylamine with high purity and yield. Researchers have explored its potential as a building block for constructing complex molecules in drug discovery programs. For instance, studies have shown that this compound can serve as a precursor for synthesizing bioactive compounds with anti-inflammatory and antioxidant properties.

In addition to its role in pharmaceutical research, 6-Chloro-5-Methyl-1,2,3,4-Tetrahydronaphthylamine has gained attention in materials science for its ability to form stable polymers and coatings. The chlorine substituent enhances the compound's reactivity during polymerization processes, leading to materials with improved mechanical and thermal properties.

From an environmental perspective, the synthesis and application of 6-Chloro-5-Methyl-1,2,3,4-Tetrahydronaphthylamine have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes to reduce waste and energy consumption.

In conclusion, 6-Chloro-5-Methyl-1,2,3,4-Tetrahydronaphthylamine (CAS No. 1337376-64-3) stands out as a critical intermediate in modern organic synthesis due to its unique chemical properties and diverse applications across multiple disciplines.